Cas no 59-46-1 (Procaine)

Procaine structure
Procaine structure
Product Name:Procaine
CAS No:59-46-1
MF:C13H20N2O2
MW:236.310103416443
MDL:MFCD00007893
CID:33730
PubChem ID:160871219
Update Time:2025-04-18

Procaine Chemical and Physical Properties

Names and Identifiers

    • procaine
    • 2-diethylaminoethyl 4-aminobenzoate
    • 4-aminobenzoic acid 2-diethylaminoethyl ester
    • 4-Aminobenzoic Acid 2-(Diethylamino)ethyl Ester
    • 2-(Diethylamino)ethyl 4-Aminobenzoate
    • Vitamin H3
    • Spinocaine
    • Novocaine
    • Duracaine
    • Procain
    • Nissocaine
    • Novocain
    • Procaina
    • Procainum
    • Procaine, base
    • 2-Diethylaminoethyl p-aminobenzoate
    • Diethylaminoethyl p-aminobenzoate
    • Gerovital
    • Norocaine
    • Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester
    • p-Aminobenzoyldiethylaminoethanol
    • Factor H3
    • p-Aminobenzoic acid 2-diethylaminoethyl ester
    • Stoff H3
    • Jenacaine
    • Jenacain
    • Procaine [INN:BAN]
    • Procainum [INN-Latin]
    • Proc
    • CCG-205046
    • Benzoic acid, p-amino-, 2-(diethylamino)ethyl ester
    • Scurocaine (Salt/Mix)
    • SMR000718771
    • DTXSID7045021
    • DivK1c_000120
    • SP-01
    • D0TZ1G
    • NCGC00015864-02
    • NCGC00015864-18
    • NSC 169497
    • beta-(Diethylamino)ethyl p-aminobenzoate
    • SBI-0050939.P004
    • KBioSS_001318
    • Anticort (TM)
    • SP-01A
    • BPBio1_000179
    • 4-aminobenzoic acid 2-(diethylamino)ethyl ester;hydrochloride
    • KBio3_001731
    • SPBio_002082
    • BRD-K24616672-003-10-2
    • NSC169497
    • CAS-51-05-8
    • 4-Aminobenzoic acid 2-(diethylamino) ethyl ester
    • A832329
    • 2-Diethylaminoethylester kyseliny p-aminobenzoove
    • KBioGR_000975
    • .beta.-(Diethylamino)ethyl p-aminobenzoate
    • FT-0654843
    • S01HA05
    • NCGC00015864-04
    • Novocaine (Salt/Mix)
    • D08422
    • s4668
    • Gerovital H3 (Salt/Mix)
    • PROCAINE [WHO-DD]
    • InChI=1/C13H20N2O2/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11/h5-8H,3-4,9-10,14H2,1-2H
    • 2-(diethylamino)ethyl 4-aminobenzoate;Procaine
    • SDCCGSBI-0050939.P005
    • EN300-33930
    • beta-Diethylaminoethyl 4-aminobenzoate
    • beta-(Diethylamino)ethyl 4-aminobenzoate
    • p-Aminobenzyoyldiethylaminoethanol
    • BBL005106
    • DS-1216
    • Prestwick0_000041
    • 2-Diethylaminoethylester kyseliny p-aminobenzoove [Czech]
    • Lopac-P-9879
    • AB00053531_12
    • procain-
    • 4-Aminobenzoic acid diethylaminoethyl ester
    • SPBio_001331
    • p-Aminobenzoic acid, 2-(diethylamino)ethyl ester
    • STK177303
    • KBio2_003886
    • cid_5795
    • A19427
    • .beta.-Diethylaminoethyl 4-aminobenzoate
    • A16131
    • AB00053531-09
    • 4Z8Y51M438
    • PROCAINE [MI]
    • BENZOIC ACID,4-AMINO,2-DIETHYLAMINOETHYL ESTER PROCAIN BASE
    • Gerokit
    • UNII-4Z8Y51M438
    • Allocaine (Salt/Mix)
    • GTPL4291
    • Aminocaine (Salt/Mix)
    • C07375
    • 59-46-1
    • 2-(diethylamino)ethyl 4-azanylbenzoate;hydrochloride
    • NCGC00162298-01
    • MFCD00007893
    • N01BA02
    • AB00053531
    • Benzoic acid, 4-amino- 2-(diethylamino)ethyl ester
    • PROCAINE [VANDF]
    • BDBM64452
    • IDI1_000120
    • KBio2_006454
    • BRN 0913480
    • Novocain (Salt/Mix)
    • SP01A
    • Spectrum5_001186
    • BENZOIC ACID,4-AMINO,2-DIETHYLAMINOETHYL ESTER PROCAIN BASE
    • SP01
    • 2-(N,N-diethylamino)ethyl 4-amino-benzoate
    • PROCAINE [HSDB]
    • Lopac0_000966
    • Spectrum2_001296
    • HY-B0546
    • Neotonocaine (Salt/Mix)
    • SAMPL3, G2
    • DTXCID5025021
    • Sevicaine (Salt/Mix)
    • 4-Aminobenzoic acid 2-(diethylamino) ethyl ester;Novocaine
    • EINECS 200-426-9
    • SY030284
    • AB00053531_11
    • Procaine (INN)
    • 2-(diethylamino)ethyl 4-aminobenzoate;hydrochloride
    • Spectrum4_000488
    • 4-Amino-benzoic acid 2-diethylamino-ethyl ester
    • NSC-169497
    • Neocaine (Salt/Mix)
    • KBio1_000120
    • isocain
    • MLS001304095
    • 4-14-00-01138 (Beilstein Handbook Reference)
    • AKOS000115407
    • 2-(diethylamino)ethyl 4-aminobenzoate hydrochloride;Procaine HCl
    • Prestwick3_000041
    • BRD-K24616672-003-05-2
    • Anuject
    • BSPBio_000161
    • SCHEMBL3524
    • WLN: ZR DVO2N2&2
    • KBio2_001318
    • P1961
    • CHEBI:8430
    • PROCAINE BASE
    • Prestwick2_000041
    • AE-641/00560024
    • Gerovital H-3
    • .beta.-(Diethylamino)ethyl 4-aminobenzoate
    • Novocain (TN)
    • Spectrum3_000556
    • Prestwick1_000041
    • LS-35778
    • Anticort
    • Epitope ID:115010
    • 2-(Diethylamino)ethyl-4-aminobenzoate
    • PROCAINE [INN]
    • 4-Aminobenzoesaeure-beta-diethylaminoethylester
    • DB00721
    • CHEMBL569
    • NINDS_000120
    • Q423741
    • HSDB 3388
    • HMS3885F16
    • NCGC00015864-03
    • Procaina [INN-Spanish]
    • NCGC00015864-01
    • Spectrum_000838
    • BSPBio_002231
    • C05AD05
    • 2-(Diethylamino)ethyl p-aminobenzoate
    • Benzoic acid,4-amino-,2-(diethylamino)ethyl ester
    • Procaina (INN-Spanish)
    • Scurocaine
    • Procainum (INN-Latin)
    • NS00000182
    • Safe Delivery Chemical Powder Professtional Supply Procaine Powder CAS No 59-46-1
    • DA-57051
    • Procaine Powder
    • aniline, 4-(2-diethylamino)ethoxycarbonyl-
    • BRD-K24616672-003-20-1
    • BRD-K24616672-003-19-3
    • FP140525
    • 200-426-9
    • Procaine
    • MDL: MFCD00007893
    • Inchi: 1S/C13H20N2O2/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11/h5-8H,3-4,9-10,14H2,1-2H3
    • InChI Key: MFDFERRIHVXMIY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)N)=O)CCN(CC)CC

Computed Properties

  • Exact Mass: 236.15200
  • Monoisotopic Mass: 236.152478
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0604 (rough estimate)
  • Melting Point: 60.0 to 64.0 deg-C
  • Boiling Point: 373.6℃ at 760 mmHg
  • Flash Point: 179.8 °C
  • Refractive Index: 1.5430 (estimate)
  • PSA: 55.56000
  • LogP: 2.34860
  • Merck: 7757

Procaine Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264-P270-P301+P312+P330-P501
  • Hazardous Material transportation number:UN 3249
  • RTECS:DG2100000
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Toxicity:LD50 in mice (mg/kg): 195 i.p.; 45 i.v. (North, Urbach)
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Safety Term:6.1(b)
  • Packing Group:III

Procaine Customs Data

  • HS CODE:2922499100
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Procaine Pricemore >>

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Procaine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:59-46-1)普鲁卡因
Order Number:LE2469910
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:59-46-1)Procaine
Order Number:A832329
Stock Status:in Stock
Quantity:100g/1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:27
Price ($):182.0/1343.0
Email:sales@amadischem.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:59-46-1)普鲁卡因
LE2469910
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:59-46-1)Procaine
A832329
Purity:99%/99%
Quantity:100g/1kg
Price ($):182.0/1343.0
Email